4-(bromomethyl)isoquinoline hydrobromide
Description
4-(Bromomethyl)isoquinoline hydrobromide is a chemical compound with the molecular formula C10H8BrN . It is also known as Isoquinoline, 4-(bromomethyl)- .
Synthesis Analysis
The synthesis of 4-bromoisoquinoline involves an electrocyclic reaction catalyzed by palladium . The reaction occurs smoothly with 2-alkynyl benzyl azides to selectively afford either 4-bromoisoquinoline and 4-bromoisquinolones under different conditions . Specifically, 4-Bromoisoquinoline is synthesized in the presence of PdBr2/CuBr2/LiBr in MeCN .Molecular Structure Analysis
The molecular structure of 4-(bromomethyl)isoquinoline hydrobromide consists of a benzene ring fused to a pyridine ring, forming benzo[c]pyridine . The molecular weight is 222.08 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(bromomethyl)isoquinoline hydrobromide involves the bromination of isoquinoline followed by the reaction with formaldehyde to form the desired product.", "Starting Materials": [ "Isoquinoline", "Bromine", "Formaldehyde", "Hydrobromic acid" ], "Reaction": [ "Isoquinoline is first dissolved in glacial acetic acid and then bromine is added dropwise to the solution at room temperature.", "The reaction mixture is stirred for several hours until the bromination is complete.", "The resulting 4-bromoisoquinoline is then isolated by filtration and washed with water.", "To a solution of 4-bromoisoquinoline in methanol, formaldehyde and hydrobromic acid are added and the mixture is refluxed for several hours.", "The reaction mixture is then cooled and the product is isolated by filtration and washed with water to obtain 4-(bromomethyl)isoquinoline hydrobromide." ] } | |
CAS RN |
1192352-33-2 |
Product Name |
4-(bromomethyl)isoquinoline hydrobromide |
Molecular Formula |
C10H9Br2N |
Molecular Weight |
303 |
Purity |
0 |
Origin of Product |
United States |
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